Cas no 859937-44-3 (2-Amino-5-bromo-4-isopropylbenzoic acid)
859937-44-3 structure
Product Name:2-Amino-5-bromo-4-isopropylbenzoic acid
CAS No:859937-44-3
MF:C10H12BrNO2
MW:258.111782073975
MDL:MFCD14706710
CID:821485
PubChem ID:70700337
Update Time:2025-04-19
2-Amino-5-bromo-4-isopropylbenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Amino-5-bromo-4-isopropylbenzoic acid
- 2-amino-5-bromo-4-propan-2-ylbenzoic acid
- 2-AMino-4-Isopropyl-5-BroMobenzoic Acid
- CS-0365046
- AKOS016003116
- DTXSID20743189
- AMY884
- 859937-44-3
- 2-Amino-5-bromo-4-(propan-2-yl)benzoic acid
- 2-Amino-5-bromo-4-isopropylbenzoicacid
- SCHEMBL22662600
-
- MDL: MFCD14706710
- Inchi: 1S/C10H12BrNO2/c1-5(2)6-4-9(12)7(10(13)14)3-8(6)11/h3-5H,12H2,1-2H3,(H,13,14)
- InChI Key: WYJXDUPRFXNOOH-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(=O)O)=C(C=C1C(C)C)N
Computed Properties
- Exact Mass: 257.00514g/mol
- Monoisotopic Mass: 257.00514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 63.3Ų
Experimental Properties
- Density: 1.513
2-Amino-5-bromo-4-isopropylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098288-1g |
2-Amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95% | 1g |
$246.44 | 2023-08-31 | |
| eNovation Chemicals LLC | D583720-5g |
2-Amino-4-isopropyl-5-bromobenzoic acid |
859937-44-3 | 95% | 5g |
$516 | 2024-05-24 | |
| Chemenu | CM129452-1g |
2-amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95% | 1g |
$282 | 2023-01-09 | |
| Ambeed | A251789-1g |
2-Amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95% | 1g |
$311.0 | 2025-04-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1435716-1g |
2-Amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95+% | 1g |
¥2655.00 | 2024-07-28 | |
| Ambeed | A251789-250mg |
2-Amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95% | 250mg |
$125.0 | 2025-04-16 | |
| Ambeed | A251789-250mg |
2-Amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95% | 250mg |
$125.0 | 2025-04-16 | |
| Ambeed | A251789-5g |
2-Amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95% | 5g |
$932.0 | 2025-04-16 | |
| Ambeed | A251789-5g |
2-Amino-5-bromo-4-isopropylbenzoic acid |
859937-44-3 | 95% | 5g |
$932.0 | 2025-04-16 |
2-Amino-5-bromo-4-isopropylbenzoic acid Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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